Cas no 2228579-76-6 (3-(1,2-dimethyl-1H-indol-3-yl)-3-fluoropropan-1-amine)

• Product Name: 3-(1,2-dimethyl-1H-indol-3-yl)-3-fluoropropan-1-amine
• CAS No: 2228579-76-6
• MF: C₁₃H₁₇FN₂
• MW: 220.285886526108
• CID: 5926238
• PubChem ID: 165856148
• Update Time: 2025-05-30

3-(1,2-dimethyl-1H-indol-3-yl)-3-fluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1,2-dimethyl-1H-indol-3-yl)-3-fluoropropan-1-amine
• EN300-1734681
• 2228579-76-6

• Inchi： 1S/C13H17FN2/c1-9-13(11(14)7-8-15)10-5-3-4-6-12(10)16(9)2/h3-6,11H,7-8,15H2,1-2H3
• InChI Key： QZJMGJKWLQYVHM-UHFFFAOYSA-N
• SMILES： FC(CCN)C1=C(C)N(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 220.13757671g/mol
• Monoisotopic Mass: 220.13757671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 31Ų

Additional information on 3-(1,2-dimethyl-1H-indol-3-yl)-3-fluoropropan-1-amine

3-(1,2-Dimethyl-1H-indol-3-yl)-3-fluoropropan-1-amine: A Comprehensive Overview

The compound with CAS No 2228579-76-6, commonly referred to as 3-(1,2-dimethyl-1H-indol-3-yl)-3-fluoropropan-1-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines an indole ring system with a fluorinated amine group. The indole moiety, a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered pyrrole ring, is a common feature in many bioactive compounds. The presence of the fluorine atom and the methyl substituents further enhances its chemical complexity and potential biological activity.

Recent studies have highlighted the importance of indole-containing compounds in drug discovery, particularly in the development of anticancer agents. The indole ring system is known for its ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. In the case of 3-(1,2-dimethyl-1H-indol-3-yl)-3-fluoropropan-1-amine, the fluorine atom at the propanamine position introduces additional electronic effects that could influence its binding affinity and selectivity towards specific biological targets. This makes it a promising candidate for further exploration in medicinal chemistry.

The synthesis of 3-(1,2-dimethyl-1H-indol-3-yl)-3-fluoropropan-1-amine involves a multi-step process that typically begins with the preparation of the indole derivative. The indole ring can be synthesized using various methods, such as the Paal-Knorr synthesis or the Knorr quinoline synthesis. Once the indole core is established, subsequent steps involve functionalization to introduce the methyl groups and the fluorinated propanamine side chain. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

One of the most intriguing aspects of this compound is its potential application in antitumor research. Recent studies have demonstrated that certain indole derivatives exhibit significant cytotoxic activity against various cancer cell lines. The methyl groups on the indole ring may enhance lipophilicity, thereby improving cellular uptake and bioavailability. Additionally, the fluorine atom at the propanamine position could play a role in modulating the compound's pharmacokinetic properties, making it more suitable for therapeutic use.

In terms of structural analysis, 3-(1,2-dimethyl-1H-indol-3-yl)-3-fluoropropan-1-amines exhibits interesting conformational flexibility due to the presence of multiple stereogenic centers. This flexibility could influence its interactions with biological targets and potentially lead to diverse pharmacological effects. Advanced computational techniques, such as molecular docking and dynamics simulations, have been employed to study these interactions in silico. These studies provide valuable insights into the compound's binding modes and mechanisms of action.

Another area of interest is the exploration of fluorinated amine derivatives in drug design. Fluorine substitution is known to enhance molecular stability and alter electronic properties without significantly increasing molecular weight. In 3-(1,2-dimethyl-1H-indol-3-yli)propanamine, fluorination at the propanamine position may also contribute to improved solubility and metabolic stability—key factors for successful drug candidates.

Recent advancements in analytical techniques have also enabled more precise characterization of this compound. High-resolution mass spectrometry (HRMS) has been used to confirm its molecular formula and exact mass. Additionally, nuclear magnetic resonance (NMR) spectroscopy provides detailed information about its stereochemistry and conformational preferences. These analytical tools are essential for ensuring the quality and consistency of chemical compounds used in research and development.

In conclusion, CAS No 2228579766 represents a valuable addition to the arsenal of bioactive compounds being explored for therapeutic applications. Its unique combination of an indole ring system with a fluorinated amine group positions it as a promising candidate for further investigation in oncology and related fields. As research continues to uncover its full potential, this compound may pave the way for innovative treatments that address some of today's most challenging medical conditions.